BAS-118

• CAS No.: 218936-13-1
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N-methyl-3-[(2-naphthalen-2-ylacetyl)amino]benzamide
• InChI: InChI=1S/C20H18N2O2/c1-21-20(24)17-7-4-8-18(13-17)22-19(23)12-14-9-10-15-5-2-3-6-16(15)11-14/h2-11,13H,12H2,1H3,(H,21,24)(H,22,23)
• InChI Key: VQVCFYIDCWPSNE-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC3=CC=CC=C3C=C2
• Synonyms: BAS 118; BAS-118; BAS118; N-methyl-3-(2-(2-naphthyl)acetylamino)benzamide

Description

BAS-118 is a novel benzamide derivative that has garnered significant attention due to its potent antibacterial activity, particularly against Helicobacter pylori. This compound is known for its selective action and low propensity to induce drug resistance, making it a promising candidate in the field of antimicrobial therapy .

Preparation Methods

Synthetic Routes and Reaction Conditions

BAS-118 is synthesized through a series of chemical reactions involving the condensation of N-methylbenzamide with 2-naphthalen-2-ylacetyl chloride. The reaction is typically carried out under controlled conditions to ensure the purity and yield of the final product .

Industrial Production Methods

The industrial production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized to maximize yield and minimize impurities. The production is carried out in reactors with precise temperature and pressure control to ensure consistency and quality .

Chemical Reactions Analysis

Types of Reactions

BAS-118 undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: The compound can be reduced to form different reduced products.

Substitution: this compound can undergo substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

BAS-118 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound in studying benzamide derivatives and their reactivity.

Biology: Investigated for its antibacterial properties, particularly against Helicobacter pylori.

Medicine: Explored as a potential therapeutic agent for treating infections caused by Helicobacter pylori.

Industry: Utilized in the development of new antimicrobial agents and formulations

Mechanism of Action

BAS-118 exerts its antibacterial effects by targeting specific pathways in Helicobacter pylori. It inhibits the synthesis of essential proteins and enzymes required for bacterial growth and survival. The compound binds to the bacterial cell membrane, disrupting its integrity and leading to cell death .

Comparison with Similar Compounds

Similar Compounds

Clarithromycin: Another antibacterial agent used against Helicobacter pylori.

Metronidazole: Commonly used in combination therapy for Helicobacter pylori infections.

Uniqueness

BAS-118 is unique due to its potent and selective antibacterial activity against Helicobacter pylori, including strains resistant to clarithromycin and metronidazole. Unlike other compounds, this compound does not readily induce drug resistance, making it a valuable addition to the arsenal of antimicrobial agents .